N-[1-(5-Methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-2-phenoxypropanamide

• IUPAC Name: N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-2-phenoxypropanamide
• InChI: InChI=1S/C15H18N4O2S/c1-10(21-13-6-4-3-5-7-13)14(20)16-12-8-19(9-12)15-18-17-11(2)22-15/h3-7,10,12H,8-9H2,1-2H3,(H,16,20)
• InChI Key: OTRVHMVVIFVXRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C(C)OC3=CC=CC=C3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

“N-[1-(5-Methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-2-phenoxypropanamide” is a complex organic compound that contains several functional groups and structural features. It includes a 1,3,4-thiadiazole ring, which is a type of heterocyclic compound. This ring structure is often found in various pharmaceuticals and exhibits a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a 1,3,4-thiadiazole ring substituted with a methyl group at the 5-position. Attached to this ring is an azetidine ring, which is a four-membered cyclic amine. This azetidine ring is further substituted with a 2-phenoxypropanamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the 1,3,4-thiadiazole ring could contribute to its stability and reactivity.

Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activities. Given the known activities of other 1,3,4-thiadiazole derivatives, it could be a promising candidate for pharmaceutical development.